Cas no 1598259-32-5 (1-(iodomethyl)-4-methyl-1-(2-methylpropoxy)cyclohexane)

• Product Name: 1-(iodomethyl)-4-methyl-1-(2-methylpropoxy)cyclohexane
• CAS No: 1598259-32-5
• MF: C₁₂H₂₃IO
• MW: 310.214896440506
• CID: 6303422
• PubChem ID: 114772791
• Update Time: 2025-05-26

1-(iodomethyl)-4-methyl-1-(2-methylpropoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-4-methyl-1-(2-methylpropoxy)cyclohexane
• EN300-1134596
• 1598259-32-5

• Inchi： 1S/C12H23IO/c1-10(2)8-14-12(9-13)6-4-11(3)5-7-12/h10-11H,4-9H2,1-3H3
• InChI Key： RYQVHNNSCHYAFU-UHFFFAOYSA-N
• SMILES： ICC1(CCC(C)CC1)OCC(C)C

Computed Properties

• Exact Mass: 310.07936g/mol
• Monoisotopic Mass: 310.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(iodomethyl)-4-methyl-1-(2-methylpropoxy)cyclohexane

Professional Introduction to Compound with CAS No. 1598259-32-5 and Product Name: 1-(iodomethyl)-4-methyl-1-(2-methylpropoxy)cyclohexane

The compound with the CAS number 1598259-32-5 and the product name 1-(iodomethyl)-4-methyl-1-(2-methylpropoxy)cyclohexane represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of an iodomethyl group and a 2-methylpropoxy substituent on a cyclohexane backbone imparts distinct reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. The cyclohexane ring in this compound serves as an excellent scaffold for drug design, offering flexibility in molecular conformation and interaction with biological targets. The iodomethyl moiety, in particular, is a well-known handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate pharmacophores that exhibit potent biological effects.

One of the most compelling aspects of 1-(iodomethyl)-4-methyl-1-(2-methylpropoxy)cyclohexane is its utility in the preparation of biologically active molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in synthesizing small molecules that interact with enzymes involved in cancer metabolism. The 2-methylpropoxy group enhances lipophilicity, facilitating better cell membrane penetration and improving bioavailability, which are critical factors for drug efficacy.

The structural motif of this compound has also been explored in the context of central nervous system (CNS) drug discovery. The cyclohexane ring's ability to mimic natural amino acid structures makes it an attractive candidate for developing neuroactive compounds. Recent publications highlight its use in creating derivatives with potential applications in treating neurological disorders. The iodomethyl group allows for further derivatization, enabling fine-tuning of pharmacological properties to achieve desired therapeutic outcomes.

From a synthetic chemistry perspective, 1-(iodomethyl)-4-methyl-1-(2-methylpropoxy)cyclohexane exemplifies the elegance of functional group interconversion. The molecule can be readily modified to introduce additional substituents or alter electronic properties, making it a versatile building block for medicinal chemists. Advances in synthetic methodologies have further enhanced its utility, allowing for scalable production and purification under controlled conditions.

The pharmaceutical industry's interest in this compound is not just limited to oncology and neurology. It has also shown promise in antimicrobial applications, where structural modifications can lead to compounds with enhanced activity against resistant strains of bacteria and fungi. The combination of the cyclohexane core with halogenated aromatic systems provides a rich platform for exploring new antimicrobial scaffolds.

In conclusion, 1-(iodomethyl)-4-methyl-1-(2-methylpropoxy)cyclohexane (CAS No. 1598259-32-5) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for drug discovery and development. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry and therapeutic innovation.